3,4-Dimethylpyridazine

• IUPAC Name: 3,4-dimethylpyridazine
• InChI: InChI=1S/C6H8N2/c1-5-3-4-7-8-6(5)2/h3-4H,1-2H3
• InChI Key: PCFHSNOQBDATHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NC=C1)C
• Molecular Formula: C6H8N2
• DSSTOX Substance ID: DTXSID80498340
• Molecular Weight: 108.14 g/mol
• CAS RN: 68206-10-0

Description

Synthesis Analysis

The synthesis of 3,4-Dimethylpyridazine and its derivatives has been a subject of research. For instance, one study detailed the development of new M4 PAM scaffolds with improved pharmacological properties, which involved replacing the this compound core with two novel cores. Another study discussed the synthesis and antimicrobial activity of some novel pyrimido [4′,5′:4,5]thieno [2,3-c]pyridazine derivatives.

Chemical Reactions Analysis

This compound has shown surprising reactivity in intermolecular Hetero Diels-Alder (HDA) reactions. It has been used as a heterocyclic azadiene in inverse electron-demand HDA processes with different dienophiles.

Scientific Research Applications

Synthesis and Biological Activity

3,4-Dimethylpyridazine plays a significant role in the synthesis of various compounds with potential biological activities. For instance, pyrazolo[3,4-d]pyridazines, derived from this compound, have demonstrated antimicrobial, anti-inflammatory, and analgesic activities (Zaki, Sayed, & Elroby, 2016). Additionally, these compounds are utilized in the synthesis of isoxazoline and pyrrolo[3,4-d]isoxazole-4,6-dione derivatives, expanding their application in the field of synthetic organic chemistry.

Chemical Reactions and Properties

This compound is involved in a range of chemical reactions, contributing to the synthesis of diverse compounds. One such example is its reaction with ammonia or primary amines in the presence of an oxidant, leading to the formation of 4-amino derivatives (Gulevskaya, Besedin, & Pozharskii, 1999). The compound also finds use in the synthesis of heterocyclic compounds like azolotriazine, pyrazolo[3,4-d]pyridazine, and isoxazolo[3,4-d]pyridazine (Al-Shiekh, El‐Din, Hafez, & Elnagdi, 2004).

Applications in Drug Discovery

This compound derivatives have been explored as hedgehog signaling pathway inhibitors, a crucial target in cancer research. Novel dimethylpyridazine compounds have shown potent inhibitory activity in vitro, with some derivatives demonstrating encouraging results in animal models (Wang et al., 2018).

Antimicrobial and Anti-inflammatory Applications

Compounds synthesized from this compound have been studied for their antimicrobial and anti-inflammatory properties. For example, novel dihydropyrimidines and pyrazole derivatives, including dimethylated adducts of this compound, showed significant in vitro antioxidant and anti-inflammatory activity (Ramesh & Bhalgat, 2011).

Safety and Hazards

The safety and hazards associated with 3,4-Dimethylpyridazine are not explicitly mentioned in the literature.

Future Directions

Future research could focus on developing new scaffolds with improved pharmacological properties by replacing the 3,4-dimethylpyridazine core with novel cores. Additionally, the reactivity of this compound in intermolecular Hetero Diels-Alder (HDA) reactions could be further explored.